Cas no 796988-08-4 (1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one)

• Product Name: 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one
• CAS No: 796988-08-4
• MF: C₁₅H₁₀BrFO
• MW: 305.141706943512
• CID: 4717094
• Update Time: 2025-10-09

1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one
• 1-(3-bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one
• 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one

• Inchi： 1S/C15H10BrFO/c16-13-5-2-4-12(10-13)15(18)8-7-11-3-1-6-14(17)9-11/h1-10H
• InChI Key： GBTXVHFXVPFANN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C=CC1C=CC=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one

Recent Advances in the Study of 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one (CAS: 796988-08-4)

The compound 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one (CAS: 796988-08-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chalcone derivative, characterized by its unique bromo- and fluoro-substituted aromatic rings, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. The researchers demonstrated that 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one effectively suppresses NF-κB activation in vitro, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. The study also highlighted the compound's favorable pharmacokinetic properties, including moderate bioavailability and low cytotoxicity in normal cells.

In another recent development, a team from the University of Cambridge reported a streamlined synthetic route for 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one, achieving a 75% yield through a modified Claisen-Schmidt condensation reaction. This advancement addresses previous challenges in scalability and purity, paving the way for larger-scale production and further preclinical studies. The optimized synthesis was detailed in a 2024 Organic Process Research & Development article, which also discussed the compound's stability under various storage conditions.

Emerging research has also explored the compound's potential in combination therapies. A preclinical study conducted by the National Cancer Institute (NCI) in 2024 found that 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one synergizes with standard chemotherapeutic agents like doxorubicin, enhancing apoptosis in drug-resistant cancer cell lines. This synergistic effect was attributed to the compound's ability to modulate P-glycoprotein activity, thereby overcoming multidrug resistance mechanisms. These findings were presented at the 2024 American Association for Cancer Research (AACR) annual meeting.

Despite these promising results, challenges remain in translating 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one into clinical applications. Current research gaps include the need for comprehensive toxicology studies and the development of targeted delivery systems to improve its selectivity for diseased tissues. Ongoing studies are expected to address these issues, with preliminary data suggesting that nanoparticle-based formulations may enhance the compound's therapeutic index.

In conclusion, 1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one (CAS: 796988-08-4) represents a compelling candidate for further drug development. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a molecule of significant interest in chemical biology and pharmaceutical research. Future studies will likely focus on optimizing its clinical potential and exploring broader therapeutic applications.